Cas no 797038-59-6 (3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)-)

• Product Name: 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)-
• CAS No: 797038-59-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6011027
• PubChem ID: 11252442
• Update Time: 2025-06-15

3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)-
• tert-butyl (3S,4R)-4-aminooxolane-3-carboxylate
• 797038-59-6
• EN300-4034545
• rac-tert-butyl (3R,4S)-4-aminooxolane-3-carboxylate

• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(11)6-4-12-5-7(6)10/h6-7H,4-5,10H2,1-3H3/t6-,7+/m1/s1
• InChI Key： KHFMOCFGCVKWHU-RQJHMYQMSA-N
• SMILES： O1C[C@H](N)[C@H](C(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 246.0±40.0 °C(Predicted)
• pka: 8.15±0.40(Predicted)

Additional information on 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)-

Research Brief on 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)- (CAS: 797038-59-6)

The compound 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)- (CAS: 797038-59-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the stereospecific synthesis of (3S,4R)-configured 3-Furancarboxylic acid derivatives, which are crucial for their biological activity. The tert-butyl ester group in the compound enhances its stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to achieve high enantiomeric purity of this compound.

In vitro and in vivo studies have demonstrated that 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)- exhibits notable activity against specific enzymatic targets, particularly those involved in inflammatory and neurodegenerative pathways. For instance, it has shown inhibitory effects on pro-inflammatory cytokines and neuroprotective properties in preclinical models of Parkinson's disease.

Further investigations into the mechanism of action reveal that this compound interacts with key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in various disease states. Structural-activity relationship (SAR) studies have identified the amino and carboxylic acid functional groups as critical for its bioactivity, suggesting opportunities for further molecular optimization.

In conclusion, 3-Furancarboxylic acid, 4-aminotetrahydro-, 1,1-dimethylethyl ester, (3S,4R)- (CAS: 797038-59-6) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research aims to explore its therapeutic applications and optimize its pharmacokinetic properties for clinical development. Future studies should focus on elucidating its safety profile and efficacy in more complex biological systems.